Cas no 851116-00-2 (5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol)

• Product Name: 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol
• CAS No: 851116-00-2
• MF: C₉H₁₂N₂O₂S₂
• MW: 244.333779335022
• MDL: MFCD06655756
• CID: 3108219
• PubChem ID: 4962330
• Update Time: 2025-06-11

5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-1-ylsulfonyl)pyridine-2-thiol
• 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol
• CHEMBL1720783
• AB00724398-01
• 5-(pyrrolidine-1-sulfonyl)-1H-pyridine-2-thione
• SR-01000051638-1
• AKOS009003507
• SR-01000051638
• CS-0233332
• Z90122364
• MFCD06655756
• HMS3095P20
• SMR001309178
• MLS002245527
• EN300-13267
• 5-pyrrolidin-1-ylsulfonyl-1H-pyridine-2-thione
• 851116-00-2
• C9H12N2O2S2

• MDL： MFCD06655756
• Inchi： 1S/C9H12N2O2S2/c12-15(13,11-5-1-2-6-11)8-3-4-9(14)10-7-8/h3-4,7H,1-2,5-6H2,(H,10,14)
• InChI Key： ZBCZPAKIYXSDLH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(NC=1)=S)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 244.03401998Da
• Monoisotopic Mass: 244.03401998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol

Recent Advances in the Study of 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol (CAS: 851116-00-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol (CAS: 851116-00-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol as a versatile scaffold in medicinal chemistry. Its structure, featuring a pyrrolidine sulfonyl group and a pyridine-thiol moiety, allows for diverse chemical modifications, making it an attractive candidate for the development of novel bioactive molecules. Researchers have successfully synthesized derivatives of this compound and evaluated their efficacy in various biological assays, including enzyme inhibition and receptor binding studies.

One of the most promising applications of 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol is in the field of kinase inhibition. Preliminary data suggest that certain derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that a modified version of this compound showed significant inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. These findings open new avenues for the development of targeted cancer therapies.

In addition to its potential in oncology, 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol has also been investigated for its antimicrobial properties. Recent in vitro studies have shown that this compound and its derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

The pharmacokinetic properties of 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol have also been a subject of recent research. Studies have focused on improving the bioavailability and metabolic stability of this compound through structural modifications. For example, the introduction of fluorine atoms at specific positions has been shown to enhance both the solubility and half-life of the compound in vivo, addressing some of the challenges associated with its clinical translation.

Despite these promising developments, challenges remain in the optimization and clinical application of 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol. Current research efforts are directed toward understanding its potential off-target effects and toxicity profiles, as well as developing more efficient synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 5-(pyrrolidine-1-sulfonyl)pyridine-2-thiol (CAS: 851116-00-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery. Continued research in this area is likely to yield significant breakthroughs in the development of novel therapeutics for cancer, infectious diseases, and other medical conditions.